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1. Introduction

Solutol® HS-15, also known as Kolliphor® HS 15, is a non-ionic surfactant and solubilizing
agent widely used in pharmaceutical formulations and biomedical research.[1][2] It is a
macrogol 15 hydroxystearate, formed by reacting 15 moles of ethylene oxide with 1 mole of 12-
hydroxystearic acid.[1][3] Due to its amphiphilic nature and high hydrophilic-lipophilic balance
(HLB) of approximately 16, Solutol® HS-15 is an exceptional solubilizer for poorly water-
soluble compounds, making it invaluable for creating formulations for in vitro assays and in vivo
studies.[3] It spontaneously forms stable micelles in aqueous solutions, which can encapsulate
lipophilic molecules, thereby increasing their apparent solubility and permeability.[3][4]

At room temperature, Solutol® HS-15 is a colorless to off-white, paste-like semi-solid, which
requires specific handling for accurate preparation of stock solutions.[1][5] This document
provides a detailed protocol for the preparation, sterilization, and storage of Solutol® HS-15
stock solutions.

2. Data Summary

The following table summarizes the key physicochemical properties of Solutol® HS-15.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10799355?utm_src=pdf-interest
https://www.usbio.net/biochemicals/466373/Solutol%20HS-15/data-sheet
https://cymitquimica.com/products/TR-S676545/61909-81-7/solutol-hs-15-technical-grade/
https://www.usbio.net/biochemicals/466373/Solutol%20HS-15/data-sheet
https://www.americanpharmaceuticalreview.com/Featured-Articles/358749-Kolliphor-HS-15-An-Enabler-for-Parenteral-and-Oral-Formulations/
https://www.americanpharmaceuticalreview.com/Featured-Articles/358749-Kolliphor-HS-15-An-Enabler-for-Parenteral-and-Oral-Formulations/
https://www.americanpharmaceuticalreview.com/Featured-Articles/358749-Kolliphor-HS-15-An-Enabler-for-Parenteral-and-Oral-Formulations/
https://www.medchemexpress.com/solutol-hs-15.html
https://www.usbio.net/biochemicals/466373/Solutol%20HS-15/data-sheet
https://www.selleckchem.com/products/solutol-hs-15.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference(s)
Kolliphor® HS 15, Polyoxyl 15

Synonyms Hydroxystearate, Macrogol 15 [1112][3]
hydroxystearate

CAS Number 70142-34-6, 61909-81-7 [1][6]
Colorless to off-white semi-

Appearance ] [1][5]
solid paste

HLB Value ~16 [3]

Critical Micelle Conc. (CMC)

0.005% - 0.02% wi/v (approx.
0.06 - 0.1 mM) in water

[317]

Solubility (approx.)

>53.2 mg/mL in Water; =52
mg/mL in Ethanol; =10.1
mg/mL in DMSO

[6]

pH (10% aqueous solution)

5.0-7.0

[1]

Storage (As Supplied)

4°C to -20°C, sealed,
protected from moisture and

light. Hygroscopic.

(1168l

Stock Solution Storage

Short-term at 2-8°C; Long-term
(-20°C to -80°C) in aliquots.

3. Experimental Protocol

This protocol describes a general method for preparing a sterile, aqueous stock solution of

Solutol® HS-15. The final concentration should be adjusted based on the specific experimental

requirements.

3.1. Materials and Equipment

e Solutol® HS-15

» Solvent of choice (e.g., Sterile Water for Injection, Phosphate-Buffered Saline (PBS), Hank's
Balanced Salt Solution (HBSS))
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o Calibrated analytical balance

e Spatula

 Sterile, smooth glass beaker or bottle[9]

o Magnetic stirrer and stir bar

» Water bath or hot plate with temperature control
o Sterile 0.22 um syringe filter (e.g., PES, PVDF)
» Sterile syringes

o Sterile, sealable storage tubes or vials

3.2. Safety Precautions

e Handle Solutol® HS-15 in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[8]

» Avoid inhalation of any aerosols and direct contact with skin and eyes.[10]
3.3. Step-by-Step Methodology

o Preparation and Pre-warming: Due to its high viscosity and paste-like consistency at room
temperature, pre-warming the Solutol® HS-15 container in a water bath at 40-50°C for 15-30
minutes will decrease its viscosity, making it easier to handle and weigh accurately.

» Weighing: Tare a sterile glass beaker on a calibrated balance. Using a clean spatula, transfer
the desired amount of the warmed Solutol® HS-15 into the beaker.

o Dissolution: a. Add the desired volume of the chosen solvent (e.g., sterile water, PBS) to the
beaker containing the Solutol® HS-15. b. Place the beaker on a magnetic stirrer with gentle
heating (50-60°C). Do not boil. High temperatures are generally not needed, and gentle
warming is sufficient to aid dissolution.[11][12] c. Stir the mixture until the Solutol® HS-15 is
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completely dissolved and the solution is clear and homogenous. This may take 15-30
minutes depending on the concentration.

e Cooling and pH Adjustment: a. Turn off the heat and continue stirring until the solution cools
to room temperature. b. If using a buffered solvent or if pH is critical for the application, check
the pH of the final solution and adjust as necessary using sterile HCI or NaOH.

» Sterile Filtration: a. For applications requiring sterility, such as cell culture or parenteral
administration, the stock solution must be sterile-filtered. b. Draw the room-temperature
solution into a sterile syringe appropriately sized for the total volume. c. Attach a sterile 0.22
um syringe filter to the syringe. d. Dispense the solution through the filter into a sterile
container. For larger volumes, a sterile filtration unit may be used.

o Storage and Stability: a. Aliquot the final sterile stock solution into smaller, single-use
volumes in sterile tubes to avoid repeated freeze-thaw cycles and contamination.[5] b. For
short-term storage, solutions can be kept at 2-8°C for up to one week. c. For long-term
storage, it is recommended to store aliquots at -20°C for up to one month or at -80°C for up
to one year.[5] d. It is generally advised to use freshly prepared solutions whenever possible,
as long-term stability data for all specific formulations may not be available.[6]

4. Visualization of the Workflow

The following diagram illustrates the key steps in the preparation of a Solutol® HS-15 stock
solution.
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Caption: Workflow for preparing a sterile Solutol® HS-15 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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